Cas no 878948-54-0 (3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: 3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 878948-54-0
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 6221674
• PubChem ID: 16307251
• Update Time: 2025-05-24

3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS001235761
• 3-(2-methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• EN300-26593996
• Z90815714
• 878948-54-0
• (E)-3-(2-methoxy-5-methylphenyl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]prop-2-en-1-one
• 3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C23H26N2O4S/c1-19-8-10-22(29-2)21(18-19)9-11-23(26)24-13-15-25(16-14-24)30(27,28)17-12-20-6-4-3-5-7-20/h3-12,17-18H,13-16H2,1-2H3/b11-9+,17-12+
• InChI Key： ZYVJVNRGFZKFHY-KAZNXQFFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(/C=C/C2C=C(C)C=CC=2OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.16132849g/mol
• Monoisotopic Mass: 426.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one

3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one: A Comprehensive Overview

3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one, identified by the CAS number 878948-54-0, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted with a 2-phenylethenesulfonyl group, adding to its complexity and functionality. The presence of the methoxy and methyl groups on the phenyl ring further enhances its chemical reactivity and selectivity. These structural features make it an ideal candidate for exploring novel drug delivery systems and bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The use of environmentally friendly catalysts has also been explored, aligning with the growing emphasis on green chemistry in the industry.

In terms of applications, this compound has shown promising results in pharmacological studies. It exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. Recent studies have demonstrated its efficacy in inhibiting tumor growth in preclinical models, highlighting its potential as an anticancer agent.

The versatility of this compound extends beyond pharmaceutical applications. Its unique chemical properties make it valuable in materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its use as a building block for constructing functional materials with tailored properties, such as improved mechanical strength and thermal stability.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to ensure its widespread adoption. Ongoing research is focused on optimizing synthesis routes and exploring novel applications across diverse fields.

In conclusion, 3-(2-Methoxy-5-methylphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No: 878948-54-0) represents a significant advancement in organic chemistry. Its intricate structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in the development of innovative solutions across multiple industries. As research continues to uncover its full potential, this compound is poised to make a lasting impact on both scientific and industrial landscapes.